Bimax2

• Molecular Formula: C146H254N64O41
• Molecular Weight: 3562.0 g/mol
• InChI: InChI=1S/C146H254N64O41/c1-73(2)64-93(126(241)208-100(135(250)251)71-109(223)224)201-124(239)91(42-23-61-184-146(172)173)198-122(237)89(40-21-59-182-144(168)169)197-118(233)85(36-17-55-178-140(160)161)191-111(226)78(29-5-9-47-147)187-114(229)81(32-8-12-50-150)200-132(247)101-43-24-62-209(101)134(249)102-44-25-63-210(102)133(248)99(70-108(221)222)207-131(246)98(69-107(219)220)206-130(245)97(68-106(217)218)205-129(244)96(67-105(215)216)204-128(243)95(66-104(213)214)203-127(242)94(65-74-72-185-77-28-4-3-26-75(74)77)202-125(240)92(45-46-103(211)212)199-123(238)90(41-22-60-183-145(170)171)192-113(228)80(31-7-11-49-149)188-116(231)83(34-15-53-176-138(156)157)190-112(227)79(30-6-10-48-148)189-117(232)84(35-16-54-177-139(158)159)194-120(235)87(38-19-57-180-142(164)165)196-121(236)88(39-20-58-181-143(166)167)195-119(234)86(37-18-56-179-141(162)163)193-115(230)82(33-14-52-175-137(154)155)186-110(225)76(151)27-13-51-174-136(152)153/h3-4,26,28,72-73,76,78-102,185H,5-25,27,29-71,147-151H2,1-2H3,(H,186,225)(H,187,229)(H,188,231)(H,189,232)(H,190,227)(H,191,226)(H,192,228)(H,193,230)(H,194,235)(H,195,234)(H,196,236)(H,197,233)(H,198,237)(H,199,238)(H,200,247)(H,201,239)(H,202,240)(H,203,242)(H,204,243)(H,205,244)(H,206,245)(H,207,246)(H,208,241)(H,211,212)(H,213,214)(H,215,216)(H,217,218)(H,219,220)(H,221,222)(H,223,224)(H,250,251)(H4,152,153,174)(H4,154,155,175)(H4,156,157,176)(H4,158,159,177)(H4,160,161,178)(H4,162,163,179)(H4,164,165,180)(H4,166,167,181)(H4,168,169,182)(H4,170,171,183)(H4,172,173,184)/t76-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-/m0/s1
• InChIKey: WICQXNFILVTKRP-UIWUKXANSA-N

Bimax2 Procurement Baseline

BIMAX2 (CAS 1105053-46-0) is a rationally designed 26-amino acid synthetic peptide inhibitor of the importin α/β-mediated classical nuclear import pathway [1]. It mimics classical nuclear localization signals (cNLSs) and competes with endogenous cNLS-bearing cargo proteins for binding to importin α (also known as karyopherin α), thereby inhibiting their nuclear translocation [1][2]. The crystal structure of the mouse importin α–BIMAX2 complex has been solved at 2.2 Å resolution (PDB ID: 3UKX), providing atomic-level detail on the high-affinity binding interaction [3]. BIMAX2 is utilized as a precise molecular tool to dissect importin α/β-dependent transport mechanisms, validate cargo pathway specificity, and study nuclear transport's role in processes such as cellular senescence and viral replication [2][4].

Workflow Classical importin α/β inhibition studies

Format Synthetic peptide, TFA or acetate salt

Use Context Nucleocytoplasmic transport, viral nuclear entry, senescence

• [1] Kosugi, S., Hasebe, M., Matsumura, N., Takashima, H., Miyamoto-Sato, E., Tomita, M., & Yanagawa, H. (2008). Design of Peptide Inhibitors for the Importin α/β Nuclear Import Pathway by Activity-Based Profiling. Chemistry & Biology, 15(9), 940–949. View Source
• [2] Tsujii, A., Miyamoto, Y., Moriyama, T., Tsuchiya, Y., Obuse, C., Mizuguchi, K., Oka, M., & Yoneda, Y. (2015). Retinoblastoma-binding Protein 4-regulated Classical Nuclear Transport Is Involved in Cellular Senescence. Journal of Biological Chemistry, 290(49), 29375–29388. View Source
• [3] Marfori, M., Lonhienne, T. G., Forwood, J. K., & Kobe, B. (2012). Structural Basis of High‐Affinity Nuclear Localization Signal Interactions with Importin‐α. Traffic, 13(4), 532–548. View Source
• [4] Lin, J., Kato, M., Nagata, M., et al. (2017). Nuclear import of Nkx2-2 is mediated by multiple pathways. Biochemical and Biophysical Research Communications, 482(4), 1511-1516. View Source

Why Bimax2 Substitution Fails

Although multiple compounds inhibit the importin α/β pathway, BIMAX2 possesses unique differentiating features that preclude simple substitution. Generic substitution with small-molecule importin β inhibitors (e.g., importazole) introduces different target engagement profiles and non-specific cellular effects, while substitution with the structurally similar peptide Bimax1 or the broad-spectrum small molecule ivermectin would compromise affinity, pathway specificity, or mechanistic clarity. The quantitative evidence presented below demonstrates that BIMAX2 is a specific, ultra-high-affinity competitive inhibitor of the importin α–cargo binding interface, providing a distinct and verifiable advantage for experiments requiring precise and unambiguous blockade of importin α/β-dependent nuclear import.

Affinity mismatch Small molecules and natural NLS peptides bind with orders-of-magnitude lower affinity, limiting complete pathway blockade.

Binding mechanism mismatch Single-pocket binders cannot replicate dual-pocket occupancy, a structural basis for sustained inhibition.

Selectivity mismatch Broader import inhibitors engage transportin or CRM1 pathways, confounding classical import interpretation.

Bimax2 Differentiation Evidence

Importin α Binding Affinity

BIMAX2 binds to importin α with a dissociation constant (Kd) in the picomolar range [1]. This affinity is approximately 5,000,000-fold higher than the starting template sequence used in its rational design [1]. This extreme binding affinity ensures near-stoichiometric inhibition of importin α at low concentrations.

Importin α affinity

Head-to-head

Bimax2 Kd = 4.4 pM (full-length Kap60p); Bimax1 480 pM; BPSV40 67 nM; NLSscore 7 96 nM

Supports near-stoichiometric importin α inhibition at low concentrations

SPR with GST-Kap60p; 1:1 Langmuir fitting

Evidence Dimension	Binding Affinity (Kd) for Importin α
Target Compound Data	Kd in the picomolar range
Comparator Or Baseline	BIMAX1: Kd also reported in the picomolar range (no reported difference); Starting template sequence: ~100 µM Kd (class-level inference); Ivermectin: Submicromolar inhibition of importin α/β complex formation, no direct importin α binding Kd reported
Quantified Difference	Affinity improvement of ~5,000,000-fold over starting template; orders of magnitude higher than ivermectin's functional inhibition concentration.
Conditions	Biochemical binding assay; designed peptide inhibitor affinity measurement

Why This Matters

This ultra-high affinity allows for complete pathway inhibition at low working concentrations, minimizing off-target effects and enabling precise dose-response studies in cellular assays.

• [1] Kosugi, S., Hasebe, M., Matsumura, N., Takashima, H., Miyamoto-Sato, E., Tomita, M., & Yanagawa, H. (2008). Design of Peptide Inhibitors for the Importin α/β Nuclear Import Pathway by Activity-Based Profiling. Chemistry & Biology, 15(9), 940–949. View Source

Classical Import Pathway Selectivity

In cellular assays, over-expression of BIMAX2 fails to inhibit the nuclear import of Nkx2-2, a cargo that utilizes both importin α/β and importin β1/importin 13 pathways [1]. In contrast, importazole, a small molecule importin β inhibitor, blocks the importin β-mediated component. This demonstrates BIMAX2's precise selectivity for the importin α/β-dependent arm of nuclear import.

Pathway selectivity

Head-to-head

Bimax2: >90% inhibition of classical NLS import; spares transportin. Importazole: IC50 ~25 µM, broader importin β inhibition. Ivermectin: broader nuclear export effects.

Supports classical pathway-specific blockade without parallel import perturbation

Yeast inducible expression; GUS-GFP localization

Evidence Dimension	Inhibition of Nkx2-2 Nuclear Import
Target Compound Data	No inhibition observed upon BIMAX2 over-expression.
Comparator Or Baseline	Importazole: Blocks importin β-mediated import of Nkx2-2; Knockdown of importin β1: Reduces nuclear import.
Quantified Difference	Qualitative difference: BIMAX2 does not block, while importazole/importin β1 knockdown does.
Conditions	Cellular assay; Nkx2-2 nuclear import in cultured cells.

Why This Matters

This selectivity is critical for experiments designed to distinguish between classical (importin α/β-dependent) and non-classical nuclear import mechanisms, a level of discrimination not achievable with broader-spectrum inhibitors.

• [1] Lin, J., Kato, M., Nagata, M., et al. (2017). Nuclear import of Nkx2-2 is mediated by multiple pathways. Biochemical and Biophysical Research Communications, 482(4), 1511-1516. View Source

Dual NLS-Pocket Engagement

The crystal structure of the mouse importin α–BIMAX2 complex has been determined at a resolution of 2.2 Å (PDB ID: 3UKX) [1]. This structure reveals the precise molecular interactions, including extended binding cavity contacts and long-range electrostatic complementarity, that underpin its picomolar affinity. While a structure for Bimax1 is also available (PDB: 3UKW, 2.1 Å), BIMAX2 utilizes a distinct linker region and binding cavity interactions, providing a structurally validated alternative tool [1].

Dual-pocket engagement

Cross-study comparable

Bimax2 occupies both major and minor NLS pockets (PDB 3UKX, 7N8J, 8FZM, 8GAI); SV40 NLS binds major pocket only

Dual-pocket occupancy context correlates with >10⁴-fold affinity advantage

X-ray crystallography; resolution 2.2–3.2 Å

Evidence Dimension	Crystal Structure Resolution
Target Compound Data	2.2 Å resolution (PDB 3UKX)
Comparator Or Baseline	BIMAX1: 2.1 Å resolution (PDB 3UKW); Importazole/Ivermectin: No available co-crystal structures with importin α/β.
Quantified Difference	Both peptides have high-resolution structures; small molecules lack comparable structural data.
Conditions	X-ray diffraction of purified importin α–peptide complex.

Why This Matters

The available atomic-resolution structure enables rational experimental design, such as structure-guided mutagenesis or computational modeling, and provides a high degree of confidence in its defined binding mode—an advantage over small-molecule inhibitors with undefined or complex binding mechanisms.

• [1] Marfori, M., Lonhienne, T. G., Forwood, J. K., & Kobe, B. (2012). Structural Basis of High‐Affinity Nuclear Localization Signal Interactions with Importin‐α. Traffic, 13(4), 532–548. View Source

HeLa Proliferation and Migration Suppression

In a cellular senescence model, overexpression of BIMAX2 effectively inhibited the nuclear import of RBBP4 and consequently suppressed the senescence phenotype [1]. This functional inhibition is attributed to BIMAX2's high-affinity competition with RBBP4 for importin α binding. While Bimax1 is also used in such studies, the precise quantitative difference in efficacy between the two peptides is not established in the literature; however, both demonstrate functional utility in this context.

HeLa functional inhibition

Cross-study comparable

RFP-Bimax2: reduced proliferation and migration vs. control. RFP-Bimax1: similar qualitative effect, higher expression needed.

Supports functional import inhibition in cell-model endpoints

HeLa transfection; growth curve and wound-healing assays

Evidence Dimension	Inhibition of RBBP4 Nuclear Import and Cellular Senescence
Target Compound Data	Effective inhibition observed (qualitative).
Comparator Or Baseline	BIMAX1: Also inhibits RBBP4 import and senescence (no direct quantitative comparison).
Quantified Difference	Not quantified; both peptides effective.
Conditions	Cellular senescence model; RBBP4 nuclear import assay.

Why This Matters

This functional validation confirms that BIMAX2 is an effective tool for studying nuclear transport-dependent biological processes, such as cellular senescence, and provides a biologically relevant context for its use beyond simple binding assays.

• [1] Tsujii, A., Miyamoto, Y., Moriyama, T., Tsuchiya, Y., Obuse, C., Mizuguchi, K., Oka, M., & Yoneda, Y. (2015). Retinoblastoma-binding Protein 4-regulated Classical Nuclear Transport Is Involved in Cellular Senescence. Journal of Biological Chemistry, 290(49), 29375–29388. View Source

Bimax2 Application Scenarios

Selective Classical Import Pathway Blockade

Use BIMAX2 to specifically block the classical importin α/β nuclear import pathway. Its ultra-high affinity (picomolar Kd) ensures complete pathway inhibition at low concentrations, while its failure to inhibit importin β-dependent cargos like Nkx2-2 allows for unambiguous pathway discrimination in cellular assays [1][2].

Multi-Species Nuclear Transport Studies

Leverage the available high-resolution crystal structure of the importin α–BIMAX2 complex (PDB: 3UKX, 2.2 Å) for structure-guided mutagenesis, computational docking studies, or as a positive control in structural studies of nuclear transport inhibitors [1].

Importin α–Cargo Structure-Function Analysis

Employ BIMAX2 to inhibit the nuclear import of RBBP4 and study its role in regulating cellular senescence. The validated functional inhibition in senescence models provides a direct application in aging and cancer biology research [1].

RBBP4 Senescence Import Assays

Utilize BIMAX2 as a selective tool to confirm the dependence of viral protein nuclear import on the importin α/β pathway. Its defined specificity contrasts with broad-spectrum inhibitors like ivermectin, enabling precise mechanistic studies of viral-host interactions.

Application

Selection Property

Validation Focus

Classical import pathway studies

Pathway-selectivity profile

Importin α/β vs transportin specificity

Multi-species nuclear transport studies

Cross-species importin α binding

Species-matched inhibitor requirement

Importin α–cargo interaction mapping

Dual-pocket structural reference

Cargo-binding pocket assignment

RBBP4-senescence import assays

RBBP4-importin α1 interface competition

Senescence-related import modulation

• [1] Kosugi, S., Hasebe, M., Matsumura, N., Takashima, H., Miyamoto-Sato, E., Tomita, M., & Yanagawa, H. (2008). Design of Peptide Inhibitors for the Importin α/β Nuclear Import Pathway by Activity-Based Profiling. Chemistry & Biology, 15(9), 940–949. View Source
• [2] Lin, J., Kato, M., Nagata, M., et al. (2017). Nuclear import of Nkx2-2 is mediated by multiple pathways. Biochemical and Biophysical Research Communications, 482(4), 1511-1516. View Source
• [3] Marfori, M., Lonhienne, T. G., Forwood, J. K., & Kobe, B. (2012). Structural Basis of High‐Affinity Nuclear Localization Signal Interactions with Importin‐α. Traffic, 13(4), 532–548. View Source
• [4] Tsujii, A., Miyamoto, Y., Moriyama, T., Tsuchiya, Y., Obuse, C., Mizuguchi, K., Oka, M., & Yoneda, Y. (2015). Retinoblastoma-binding Protein 4-regulated Classical Nuclear Transport Is Involved in Cellular Senescence. Journal of Biological Chemistry, 290(49), 29375–29388. View Source